N'-[(E)-(4-bromophenyl)methylidene]-2-methyl-3-furohydrazide

• Molecular Formula: C13H11BrN2O2
• Molecular Weight: 307.14 g/mol
• IUPAC Name: N-[(E)-(4-bromophenyl)methylideneamino]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C13H11BrN2O2/c1-9-12(6-7-18-9)13(17)16-15-8-10-2-4-11(14)5-3-10/h2-8H,1H3,(H,16,17)/b15-8+
• InChI Key: XMCNWWHOODGJDL-OVCLIPMQSA-N
• Isomeric SMILES: CC1=C(C=CO1)C(=O)N/N=C/C2=CC=C(C=C2)Br
• Canonical SMILES: CC1=C(C=CO1)C(=O)NN=CC2=CC=C(C=C2)Br

Description

N’-[(E)-(4-bromophenyl)methylidene]-2-methyl-3-furohydrazide is a Schiff base hydrazone compound Schiff bases are characterized by the presence of a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group This specific compound is derived from the condensation of 4-bromobenzaldehyde and 2-methyl-3-furohydrazide

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(4-bromophenyl)methylidene]-2-methyl-3-furohydrazide typically involves the condensation reaction between 4-bromobenzaldehyde and 2-methyl-3-furohydrazide. The reaction is usually carried out in an ethanol solvent under reflux conditions. The reaction mixture is heated to facilitate the formation of the Schiff base, and the product is then isolated by filtration and recrystallization .

Industrial Production Methods

While specific industrial production methods for N’-[(E)-(4-bromophenyl)methylidene]-2-methyl-3-furohydrazide are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(4-bromophenyl)methylidene]-2-methyl-3-furohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the Schiff base to its corresponding amine.

Substitution: The bromine atom in the 4-bromophenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like sodium methoxide or potassium thiocyanate can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of oxides or hydroxyl derivatives.

Reduction: Formation of the corresponding amine.

Substitution: Formation of substituted derivatives with different functional groups replacing the bromine atom.

Scientific Research Applications

N’-[(E)-(4-bromophenyl)methylidene]-2-methyl-3-furohydrazide has been explored for various scientific research applications:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes with potential catalytic properties.

Biology: Investigated for its antimicrobial and antifungal activities due to its ability to form stable complexes with metal ions.

Medicine: Studied for potential pharmacological applications, including enzyme inhibition and anticancer properties.

Industry: Potential use in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N’-[(E)-(4-bromophenyl)methylidene]-2-methyl-3-furohydrazide involves its ability to form stable complexes with metal ions. These complexes can interact with biological molecules, leading to various biochemical effects. The compound’s molecular targets may include enzymes and proteins, where it can inhibit their activity by binding to their active sites. The pathways involved in its action are related to its ability to interfere with cellular processes, such as DNA replication and protein synthesis .

Comparison with Similar Compounds

Similar Compounds

• N’-[(E)-(2,5-dimethoxyphenyl)methylidene]biphenyl-4-carbohydrazide
• N’-[(E)-(4-fluorophenyl)methylidene]biphenyl-4-carbohydrazide
• N’-[(E)-(4-Bromophenyl)(phenyl)methylidene]-4-methyl benzene sulfonohydrazide

Uniqueness

N’-[(E)-(4-bromophenyl)methylidene]-2-methyl-3-furohydrazide is unique due to the presence of the furan ring, which imparts distinct electronic and steric properties compared to other Schiff bases